7-(3-Bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione

• IUPAC Name: 7-(3-bromopropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C10H13BrN4O2/c1-13-8-7(9(16)14(2)10(13)17)15(6-12-8)5-3-4-11/h6H,3-5H2,1-2H3
• InChI Key: IXYPCFPAFIVIGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCBr
• Molecular Formula: C10H13BrN4O2
• DSSTOX Substance ID: DTXSID00177726
• Molecular Weight: 301.14 g/mol
• CAS No.: 23146-06-7

Description

7-(3-Bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione: is a synthetic compound belonging to the xanthine family. This compound is characterized by the presence of a bromopropyl group attached to the purine ring, which is a common structure in many biologically active molecules. The xanthine core is known for its role in various biological processes, including acting as a stimulant and a bronchodilator.

Scientific Research Applications

7-(3-Bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione: has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in medicinal chemistry.

Biology: The compound is studied for its potential effects on various biological pathways, including its role as a phosphodiesterase inhibitor.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for conditions such as asthma and chronic obstructive pulmonary disease (COPD).

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Safety and Hazards

The safety data sheet for a similar compound, N-(3-Bromopropyl)phthalimide, indicates that it is harmful if swallowed and causes skin and eye irritation. It also has specific target organ toxicity, affecting the respiratory system.

Mechanism of Action

Target of Action

Bromopropyl compounds have been associated with various targets in the literature .

Mode of Action

Bromopropyl compounds are known to interact with their targets, leading to various biochemical changes .

Biochemical Pathways

It’s known that adenosine receptors, which are potential targets of similar compounds, are involved in a cascade of intracellular signaling pathways .

Pharmacokinetics

The compound’s bromopropyl group might influence its pharmacokinetic properties .

Result of Action

Compounds with similar structures have been associated with various cellular effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(3-Bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione typically involves the alkylation of the xanthine core. One common method includes the following steps:

Starting Material: The synthesis begins with 1,3-dimethylxanthine (theobromine).

Alkylation: Theobromine is reacted with 1,3-dibromopropane in the presence of a base such as potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Purification: The product is then purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar steps but on a larger scale. Continuous flow reactors and automated systems can be employed to ensure consistent quality and yield. The use of high-purity reagents and solvents, along with stringent control of reaction conditions, is crucial to achieve the desired product efficiently.

Chemical Reactions Analysis

Types of Reactions

7-(3-Bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione: can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom in the bromopropyl group can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.

Cyclization: Under certain conditions, the bromopropyl group can participate in intramolecular cyclization reactions, forming new ring structures.

Common Reagents and Conditions

Nucleophilic Substitution: Typical reagents include sodium azide, potassium thiolate, or primary amines. Reactions are often carried out in polar aprotic solvents like DMF or DMSO.

Oxidation: Mild oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

Substitution Products: Depending on the nucleophile used, products can include azides, thiols, or ethers.

Oxidation Products: Oxidation can lead to the formation of hydroxylated derivatives.

Cyclization Products: Cyclization can result in the formation of fused ring systems, which may have unique biological activities.

Comparison with Similar Compounds

7-(3-Bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione: can be compared with other xanthine derivatives:

Theobromine: Lacks the bromopropyl group and has milder stimulant effects.

Caffeine: Similar structure but with additional methyl groups, leading to stronger stimulant effects.

Theophylline: Used as a bronchodilator but differs in its substitution pattern on the xanthine core.

The uniqueness of This compound lies in its specific substitution, which imparts distinct chemical and biological properties.

Synthesis routes and methods

Procedure details

A solution of theophylline (10.0 g, 0.0555 mol), 1,3-dibromopropane (11.6 ml, 23.1 g, 0.114 mol) and triethylamine (10.5 ml, 7.62 g, 0.0753 mol) in N,N-dimethylformamide (250 ml) was stirred at 60° C. overnight. The stirring was continued one day at room temperature. The solvent was evaporated under reduced pressure. The residue was suspended in CH2Cl2 and water. An emulsion was caused by a fine solid suspended in the mixture. The solid was filtered out and discarded. The aqueous layer was extracted three times with CHCl3. The combined organic layers were dried with MgSO4. Evaporation of the solvent under reduced pressure gave 7-(3-bromopropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione (12.8 g, 77% yield).